Cas no 2137785-88-5 (2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-)

• Product Name: 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-
• CAS No: 2137785-88-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5298735
• Update Time: 2025-06-13

2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-

• Inchi： 1S/C9H13NO2/c1-9(2)6-5-7(10-9)3-4-8(11)12/h7,10H,5-6H2,1-2H3,(H,11,12)
• InChI Key： RMAMKPCLHOTMFI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CCC(C)(C)N1

Additional information on 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-

Introduction to 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) and Its Applications in Modern Chemical Research

2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl), with the CAS number 2137785-88-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a propynoic acid moiety linked to a dimethyl-substituted pyrrolidine ring. The combination of these structural elements imparts distinct chemical properties, making it a valuable candidate for various applications in drug discovery and material science.

The propynoic acid group, also known as acetylene carboxylic acid, is renowned for its reactivity and ability to participate in diverse chemical transformations. This functional group is particularly useful in the synthesis of complex molecules, including pharmaceutical intermediates and bioactive compounds. In contrast, the 5,5-dimethyl-2-pyrrolidinyl moiety introduces a rigid cyclic structure that can enhance the metabolic stability and binding affinity of the compound. Such structural features are often exploited in the design of novel therapeutic agents targeting specific biological pathways.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. Pyrrolidine derivatives, such as the one present in this compound, have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The dimethylation at the 5-position of the pyrrolidine ring further modulates its pharmacokinetic properties, improving solubility and bioavailability. These attributes make 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) a promising scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propynoic acid group typically involves carboxylation reactions or cross-coupling techniques such as Suzuki or Stille couplings. The subsequent functionalization of the pyrrolidine ring with dimethyl groups often employs protecting group strategies to ensure regioselectivity. These synthetic methodologies underscore the compound's complexity and highlight the expertise required to produce it in high purity.

In vitro studies have demonstrated that 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) exhibits interesting biological activities. For instance, preliminary research suggests that it may interact with enzymes involved in metabolic pathways relevant to cancer progression. The propynoic acid moiety could serve as a linker for targeting specific protein-protein interactions, while the pyrrolidine ring provides a hydrophobic pocket for binding to biological targets. Such interactions are being explored further through computational modeling and high-throughput screening assays.

The compound's potential applications extend beyond pharmaceuticals into materials science. Its unique structural motifs make it suitable for designing novel polymers and functional materials with enhanced mechanical properties or specific electronic characteristics. Researchers are investigating its use as a monomer in polymer synthesis, where its rigid framework could contribute to the development of advanced materials with tailored properties.

From a regulatory perspective, 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution in research settings while maintaining safety standards for laboratory personnel. However, due to its specialized applications, proper handling protocols should still be followed to ensure safe usage.

The ongoing research into 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl) underscores its significance as a versatile building block in chemical biology and pharmaceutical innovation. As new synthetic methodologies emerge and our understanding of biological pathways deepens, this compound is likely to play an increasingly important role in drug discovery and material science applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential and translating these findings into tangible benefits for society.